Cas no 1170194-07-6 (5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole)

• Product Name: 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole
• CAS No: 1170194-07-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 842280
• Update Time: 2026-04-29

5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole
• 5-(dimethoxymethyl)-1-ethylpyrazole
• 5-Dimethoxymethyl-1-ethyl-1H-pyrazole

• Inchi： InChI=1S/C8H14N2O2/c1-4-10-7(5-6-9-10)8(11-2)12-3/h5-6,8H,4H2,1-3H3
• InChI Key： QOBFDTWTYWGCPF-UHFFFAOYSA-N
• SMILES： CCN1C(=CC=N1)C(OC)OC

Computed Properties

• Exact Mass: 170.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 216.2±25.0 ºC (760 Torr),
• Flash Point: 84.5±23.2 ºC,
• Solubility: Slightly soluble (27 g/l) (25 º C),
• PSA: 36.28000
• LogP: 1.19440

Additional information on 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole

Introduction to 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole (CAS No. 1170194-07-6) and Its Emerging Applications in Chemical Biology

5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole, identified by the chemical identifier CAS No. 1170194-07-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of pyrazole, characterized by a five-membered ring containing two nitrogen atoms, makes it a versatile scaffold for drug discovery and medicinal chemistry.

The presence of dimethoxymethyl and ethyl substituents in 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole introduces additional functional groups that can modulate the compound's interactions with biological targets. These modifications enhance the molecule's solubility, bioavailability, and binding affinity, making it a promising candidate for further investigation in drug development. Recent studies have highlighted the importance of pyrazole derivatives in modulating enzyme activity and receptor binding, which are critical mechanisms in many therapeutic pathways.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds. 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole has been subjected to virtual screening and molecular docking studies to identify its potential interactions with key biological targets. Preliminary findings suggest that this compound may exhibit inhibitory effects on enzymes involved in cancer progression, such as kinases and proteases. These preliminary results have prompted further experimental validation to elucidate its mechanism of action.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug design. Pyrazole derivatives, including 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole, offer a balance between structural complexity and biological activity. The dimethoxymethyl group, in particular, has been shown to enhance metabolic stability while maintaining pharmacological efficacy. This makes it an attractive moiety for developing next-generation therapeutics that require prolonged half-lives and reduced susceptibility to degradation.

Moreover, the ethyl substituent in the molecule contributes to its lipophilicity, which is a critical parameter for drug absorption and distribution. By optimizing this substituent, researchers can fine-tune the compound's pharmacokinetic profile to achieve desired therapeutic effects. Current research is focused on synthesizing analogs of 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole to explore structure-activity relationships (SAR) and identify more potent derivatives.

One of the most exciting areas of research involving 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole is its potential application in oncology. Pyrazole derivatives have demonstrated promise as antitumor agents by inhibiting key pathways involved in cancer cell proliferation and survival. Studies have shown that compounds with similar structural features can disrupt microtubule formation and induce apoptosis in cancer cells. While further research is needed to fully understand the therapeutic potential of 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole, these early findings are encouraging.

Another emerging application of this compound is in the field of immunomodulation. The immune system plays a crucial role in recognizing and eliminating pathogens, as well as monitoring for abnormal cell growth. Pyrazole derivatives have been investigated for their ability to modulate immune responses by interacting with cytokine receptors and immune cells. 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole may offer a novel approach to enhancing immune surveillance or suppressing excessive inflammation, which could be beneficial in treating autoimmune diseases or chronic infections.

The synthesis of 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only improve production scalability but also allow for easy modification of the molecule's structure for SAR studies.

In conclusion, 5-(Dimethoxymethyl)-1-ethyl-1H-pyrazole (CAS No. 1170194-07-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for drug discovery, particularly in oncology and immunomodulation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative treatments for various diseases.